Cas no 2138377-63-4 (2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane)

2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane structure
2138377-63-4 structure
Product Name:2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane
CAS No:2138377-63-4
MF:C9H19IO
MW:270.151035547256
CID:6212244
PubChem ID:165487821
Update Time:2025-07-15

2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane Chemical and Physical Properties

Names and Identifiers

    • 2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane
    • 2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
    • EN300-1133111
    • 2138377-63-4
    • Inchi: 1S/C9H19IO/c1-7(2)8(3)11-9(4,5)6-10/h7-8H,6H2,1-5H3
    • InChI Key: CDBKFAFEZOAFIJ-UHFFFAOYSA-N
    • SMILES: ICC(C)(C)OC(C)C(C)C

Computed Properties

  • Exact Mass: 270.04806g/mol
  • Monoisotopic Mass: 270.04806g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1133111-0.05g
2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
2138377-63-4 95%
0.05g
$707.0 2023-10-26
Enamine
EN300-1133111-0.1g
2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
2138377-63-4 95%
0.1g
$741.0 2023-10-26
Enamine
EN300-1133111-0.25g
2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
2138377-63-4 95%
0.25g
$774.0 2023-10-26
Enamine
EN300-1133111-0.5g
2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
2138377-63-4 95%
0.5g
$809.0 2023-10-26
Enamine
EN300-1133111-1.0g
2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
2138377-63-4
1g
$1129.0 2023-06-09
Enamine
EN300-1133111-2.5g
2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
2138377-63-4 95%
2.5g
$1650.0 2023-10-26
Enamine
EN300-1133111-5.0g
2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
2138377-63-4
5g
$3273.0 2023-06-09
Enamine
EN300-1133111-10.0g
2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
2138377-63-4
10g
$4852.0 2023-06-09
Enamine
EN300-1133111-1g
2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
2138377-63-4 95%
1g
$842.0 2023-10-26
Enamine
EN300-1133111-5g
2-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylbutane
2138377-63-4 95%
5g
$2443.0 2023-10-26

Additional information on 2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane

Research Brief on 2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane (CAS: 2138377-63-4) in Chemical Biology and Pharmaceutical Applications

2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane (CAS: 2138377-63-4) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique iodine-substituted and ether-linked structure, has shown potential in various applications, including drug synthesis, medicinal chemistry, and as a building block for more complex molecules. Recent studies have explored its reactivity, stability, and biological activity, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane in the development of novel alkylating agents. The study highlighted its efficiency in forming carbon-carbon and carbon-heteroatom bonds under mild conditions, making it a valuable tool for constructing pharmacophores. The compound's iodine moiety was particularly noted for its role in facilitating nucleophilic substitution reactions, which are critical in drug design.

Another significant application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was utilized as an intermediate in the synthesis of potential anticancer agents. The study demonstrated that derivatives of 2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane exhibited moderate cytotoxicity against several cancer cell lines, including breast and lung cancer. These findings suggest its potential as a scaffold for developing targeted therapies, though further optimization and in vivo studies are required.

From a mechanistic perspective, the compound's stability and reactivity have been subjects of computational and experimental studies. Density functional theory (DFT) calculations, as described in a 2022 ACS Omega publication, revealed that the iodine atom's polarizability enhances the compound's ability to participate in halogen bonding, a feature increasingly exploited in drug-receptor interactions. This property could be leveraged to improve the binding affinity of drug candidates.

Despite its promise, challenges remain in the large-scale synthesis and purification of 2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane. A 2023 Industrial & Engineering Chemistry Research paper addressed these issues by proposing a scalable synthetic route with improved yield and purity. The authors emphasized the need for greener solvents and catalysts to align with sustainable chemistry principles, a growing priority in pharmaceutical manufacturing.

In conclusion, 2-(1-iodo-2-methylpropan-2-yl)oxy-3-methylbutane (CAS: 2138377-63-4) represents a versatile and underexplored compound with significant potential in drug discovery and chemical biology. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to develop novel therapeutic agents. Future studies should focus on optimizing its synthetic accessibility, exploring broader biological applications, and elucidating its mechanism of action in greater detail.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen